N-(3-fluorophenyl)-2-((5-(hydroxymethyl)-1-(2-((2-methoxyethyl)amino)-2-oxoethyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C17H21FN4O4S/c1-26-6-5-19-15(24)9-22-14(10-23)8-20-17(22)27-11-16(25)21-13-4-2-3-12(18)7-13/h2-4,7-8,23H,5-6,9-11H2,1H3,(H,19,24)(H,21,25)
• InChI Key: JCEZNTASJOLWQI-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CN1C(=CN=C1SCC(=O)NC2=CC(=CC=C2)F)CO
• Molecular Formula: C17H21FN4O4S
• Molecular Weight: 396.4 g/mol
• CAS No.: 921525-73-7

Description

N-(3-fluorophenyl)-2-((5-(hydroxymethyl)-1-(2-((2-methoxyethyl)amino)-2-oxoethyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H21FN4O4S and its molecular weight is 396.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Applications

• Research into similar compounds includes the synthesis and pharmacological evaluation of novel potential antipsychotic agents, such as a series of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols. These compounds have been found to exhibit antipsychotic-like profiles in behavioral animal tests without interacting with dopamine receptors, suggesting a novel pathway for antipsychotic drug action (Wise et al., 1987).

Anticancer and Anti-inflammatory Activities

• The synthesis of novel compounds with anti-inflammatory activity has been reported, highlighting the chemical versatility and therapeutic potential of compounds with complex structures similar to the one . For example, derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide showing significant anti-inflammatory activity (Sunder & Maleraju, 2013).

Imaging and Diagnostic Applications

• Complex acetamides have been explored for their potential in imaging and diagnostics, such as the development of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET, highlighting the application of such compounds in neurodegenerative disorder studies (Dollé et al., 2008).

Antimicrobial Activity

• Schiff bases synthesized from complex acetamides, such as 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile, have been studied for their antimicrobial activity, demonstrating the potential for such compounds in developing new antimicrobial agents (Puthran et al., 2019).